Cas no 1805309-92-5 (3,4,6-Trifluoro-2-(trifluoromethoxy)pyridine)

• Product Name: 3,4,6-Trifluoro-2-(trifluoromethoxy)pyridine
• CAS No: 1805309-92-5
• MF: C₆HF₆NO
• MW: 217.068662405014
• CID: 4922657
• Update Time: 2025-06-10

3,4,6-Trifluoro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,4,6-Trifluoro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C6HF6NO/c7-2-1-3(8)13-5(4(2)9)14-6(10,11)12/h1H
• InChI Key： JAMLRLCILDCGIZ-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(N=C1OC(F)(F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 3
• Topological Polar Surface Area: 22.1

Additional information on 3,4,6-Trifluoro-2-(trifluoromethoxy)pyridine

Introduction to 3,4,6-Trifluoro-2-(trifluoromethoxy)pyridine (CAS No. 1805309-92-5)

3,4,6-Trifluoro-2-(trifluoromethoxy)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805309-92-5, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic molecules characterized by the presence of fluorine atoms, which are strategically incorporated to modulate biological activity and metabolic stability. The structural features of this compound, including its trifluoromethyl and trifluoromethoxy substituents, make it a valuable scaffold for the development of novel active pharmaceutical ingredients (APIs) and specialty chemicals.

The significance of fluorinated pyridines in medicinal chemistry stems from their ability to enhance lipophilicity, improve binding affinity to biological targets, and extend pharmacological half-life. In particular, the trifluoromethyl group (-CF₃) is renowned for its ability to increase metabolic stability by resisting oxidative degradation, while the trifluoromethoxy group (-O-CF₃) contributes to electron-withdrawing effects that can fine-tune the electronic properties of the molecule. These attributes have made fluorinated pyridines indispensable in the design of drugs targeting various therapeutic areas, including oncology, infectious diseases, and central nervous system disorders.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex fluorinated pyridines like 3,4,6-Trifluoro-2-(trifluoromethoxy)pyridine. Modern techniques such as transition-metal-catalyzed cross-coupling reactions, fluorochemical transformations, and microwave-assisted synthesis have streamlined the construction of these intricate molecules. These innovations not only improve yield and purity but also reduce the environmental impact of synthetic processes. For instance, palladium-catalyzed borylation followed by halogenation has emerged as a powerful strategy for introducing fluorine atoms into pyridine rings with high precision.

The pharmacological potential of 3,4,6-Trifluoro-2-(trifluoromethoxy)pyridine has been explored in several preclinical studies. Its structural motif is reminiscent of known bioactive compounds that exhibit inhibitory effects on enzymes and receptors relevant to human health. Notably, fluorinated pyridines have been incorporated into kinase inhibitors, which are pivotal in targeted cancer therapies. The electron-deficient nature of the trifluoromethyl and trifluoromethoxy groups may facilitate interactions with key residues in enzyme active sites, thereby enhancing binding affinity. Additionally, computational modeling studies suggest that this compound could exhibit favorable interactions with ATP-binding pockets in protein kinases.

In the realm of agrochemicals, derivatives of 3,4,6-Trifluoro-2-(trifluoromethoxy)pyridine have shown promise as intermediates for developing novel pesticides with improved efficacy and environmental safety. The presence of fluorine substituents often confers resistance to degradation by microbial enzymes, ensuring prolonged activity in agricultural settings. Furthermore, structural modifications can be employed to fine-tune selectivity towards specific pest targets while minimizing off-target effects on non-target organisms. This aligns with the growing demand for sustainable agrochemical solutions that balance productivity with ecological responsibility.

The synthesis of 3,4,6-Trifluoro-2-(trifluoromethoxy)pyridine involves multi-step organic transformations that highlight the versatility of modern synthetic chemistry. A common approach begins with the halogenation of a pyridine precursor followed by nucleophilic substitution with a trifluoromethoxy group. Recent reports have demonstrated that photoredox catalysis can be employed to achieve selective functionalization at specific positions on the pyridine ring. Such methodologies underscore the importance of green chemistry principles in developing efficient synthetic routes for fluorinated heterocycles.

From a commercial perspective,3,4,6-Trifluoro-2-(trifluoromethoxy)pyridine represents an attractive building block for drug discovery programs due to its well-defined structure and predictable reactivity. Pharmaceutical companies often stockpile such intermediates to accelerate lead optimization efforts. The compound’s compatibility with various functional groups allows for further derivatization into more complex molecules with tailored pharmacological profiles. This flexibility makes it a cornerstone in medicinal chemistry libraries used by research institutions and biotechnology firms worldwide.

The future prospects for 3,4,6-Trifluoro-2-(trifluoromethoxy)pyridine are closely tied to emerging trends in fluorinated drug development. Advances in flow chemistry have enabled continuous production processes for high-value fluorinated intermediates like this one. Additionally,3 ,4 ,6 -Trif luoro -2 -( tr if lu or om eth oxy ) p y rid ine may find applications in material science beyond pharmaceuticals , such as organic electronics where its electron-withdrawing properties contribute to charge transport characteristics .

In conclusion,3 ,4 ,6 -Tr if luoro -2 -( tr if lu or om eth oxy ) p y rid ine ( CAS No . 1805309 -92 -5 ) stands as a testament to how strategic molecular design can yield compounds with diverse applications across multiple industries . Its structural features make it an invaluable tool for medicinal chemists seeking innovative solutions for unmet medical needs . As research continues into new synthetic strategies and pharmacological applications,this versatile heterocycle will undoubtedly remain at forefront scientific inquiry .